Cas no 1807090-10-3 (4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol)

4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol structure
1807090-10-3 structure
Product Name:4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol
CAS No:1807090-10-3
MF:C9H7BrF2N2O
MW:277.065488100052
CID:4879234
Update Time:2025-07-18

4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol
    • Inchi: 1S/C9H7BrF2N2O/c10-1-6-5(4-15)3-14-8(9(11)12)7(6)2-13/h3,9,15H,1,4H2
    • InChI Key: GBAQTPVQVMFKHF-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C#N)C(C(F)F)=NC=C1CO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.9

4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038564-250mg
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol
1807090-10-3 95%
250mg
$999.60 2022-03-31
Alichem
A029038564-500mg
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol
1807090-10-3 95%
500mg
$1,668.15 2022-03-31
Alichem
A029038564-1g
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol
1807090-10-3 95%
1g
$2,837.10 2022-03-31

Additional information on 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol

Introduction to 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1807090-10-3) and Its Applications in Modern Chemical Biology

4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol, identified by its CAS number 1807090-10-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core with functional groups such as a bromomethyl moiety, a cyano substituent, and a difluoromethyl group, presents a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules.

The bromomethyl group at the 4-position of the pyridine ring provides a reactive site for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions. This reactivity is particularly useful in the development of novel drug candidates, where precise control over molecular structure is essential for optimizing pharmacokinetic and pharmacodynamic properties. The presence of the cyano group at the 3-position introduces a polar character to the molecule, which can influence solubility and interactions with biological targets. Additionally, the difluoromethyl group, located at the 2-position, is known to enhance metabolic stability and binding affinity in drug-like molecules, making it a desirable feature in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based scaffolds are widely recognized for their ability to interact with biological macromolecules, including enzymes and receptors, through various non-covalent interactions such as hydrogen bonding and π-stacking. The compound 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol leverages these properties, making it a versatile building block for designing small-molecule modulators.

In particular, the bromomethyl functionality has been extensively utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems. These types of structures are prevalent in many approved drugs due to their favorable pharmacological profiles. The cyano group can also be further modified through reduction or hydrolysis to introduce amine or carboxylic acid functionalities, respectively, expanding the synthetic possibilities for derivative libraries.

The difluoromethyl group is another key feature that has been extensively studied for its impact on drug design. Fluorine atoms can modulate electronic properties, lipophilicity, and metabolic stability of molecules. In fact, numerous clinical candidates contain one or more fluorine atoms due to their ability to improve binding affinity and reduce susceptibility to enzymatic degradation. The incorporation of two fluorine atoms at the 2-position in 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol suggests that this compound may exhibit enhanced biological activity compared to its unsubstituted counterparts.

Current research in chemical biology emphasizes the development of tools that enable rapid screening and optimization of lead compounds. The availability of versatile intermediates like 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol facilitates high-throughput synthesis and library generation, which are critical steps in modern drug discovery pipelines. By providing a scaffold with multiple reactive sites, this compound allows medicinal chemists to explore diverse structural modifications efficiently.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are key enzymes involved in many cellular signaling pathways and are often targeted by therapeutic agents. Pyridine derivatives have shown promise as kinase inhibitors due to their ability to bind to ATP-binding pockets or other allosteric sites on these enzymes. The combination of a bromomethyl, cyano, and difluoromethyl group provides multiple opportunities for tuning interactions with kinase active sites or allosteric pockets through covalent or non-covalent bonding interactions.

Another emerging area where this compound finds utility is in the development of fluorescent probes for biochemical assays. The pyridine core can be coupled with fluorophores or quencher groups to create probes that monitor enzyme activity or protein-protein interactions in real-time. The presence of electron-withdrawing groups like the cyano and difluoromethyl substituents can enhance fluorescence quantum yields and spectral properties, making these probes more sensitive and reliable for biochemical applications.

The synthetic utility of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol extends beyond pharmaceutical applications into materials science and agrochemicals. For instance, pyridine-based compounds are frequently used as ligands in catalysis due to their ability to coordinate with transition metals effectively. The reactive sites on this molecule could be exploited to design new catalysts for organic transformations that are more efficient or sustainable than current methods.

In agrochemical research, pyridine derivatives serve as key components in pesticides and herbicides due to their bioactivity against pests while maintaining environmental safety profiles. The structural features of this compound make it a potential candidate for developing novel agrochemicals that target specific enzymatic pathways in plants or pests without harming beneficial organisms.

The future prospects for this compound are promising given its multifunctional nature and broad applicability across multiple domains of chemical biology. As research continues to uncover new biological targets and synthetic methodologies, compounds like 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine-5-methanol will likely play an increasingly important role in both academic research and industrial applications.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.